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Cabazitaxel-d6 Storage & Handling Data

The table below summarizes the key storage and handling parameters for Cabazitaxel-d6 based on available

information.
Parameter Specification | Recommendation
Molecular Formula CasHs1DeNO14 [1]
Appearance White to off-white solid [1]
Purity >97.90% [1]

| Stock Solution Stability | -80°C: 6 months -20°C: 1 month [1] | | Solid Form Stability | -20°C: 3 years [1]
| | Solvent for Stock Selutions | DMSO [1] | | Solubility in DMSO | >100 mg/mL (118.77 mM) [1] |

Experimental Protocols & Key Considerations

For reliable results in your experiments, please consider the following methodologies and potential pitfalls.

e Stock Solution Preparation: Dissolve Cabazitaxel-d6 in DMSO to prepare a concentrated stock
solution (e.g., 10-100 mM). Aliquot the stock solution immediately to avoid repeated freeze-thaw
cycles and store under the recommended conditions [1].
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¢ Stability-Indicating Assay: Use High-Performance Liquid Chromatography (HPLC) to assess the
stability of your stock solutions over time. The method described for analyzing regular cabazitaxel can
be adapted: a C8 column with a linear elution gradient from 20% to 70% acetonitrile in 0.1%
trifluoroacetic acid, monitoring at 230 nm [2]. A decrease in the main peak area indicates degradation.

¢ Handling and Contamination: Cabazitaxel-d6 is a controlled substance and is for research use
only, not for human administration [1]. Use appropriate personal protective equipment (PPE) such

as gloves to minimize risk of dermal exposure [3].

Troubleshooting Common Issues

Here are solutions to problems you might encounter while working with Cabazitaxel-d6.

Suggested Solution

Problem Possible Cause
Precipitation in Solvent evaporation;
stock solution supersaturated solution;

freeze-thaw cycles.

Loss of potency Degradation from improper
storage or repeated use of the
same stock vial.

Inconsistent Variable compound
experimental concentration due to
results precipitation or degradation.

Frequently Asked Questions

» What is the primary use of Cabazitaxel-d6?
» Why is DMSO the recommended solvent?

Ensure stock solution is prepared in pure, dry
DMSO. Aliquot to minimize freeze-thaw cycles.
Warm and vortex briefly to re-dissolve before
use.

Adhere strictly to recommended storage
temperatures and durations. Create small,
single-use aliquots. Regularly check solution
purity via HPLC.

Use freshly thawed aliquots. Centrifuge stock
solutions briefly before use to pellet any
insoluble particles.

» Can | use the same storage protocol for regular cabazitaxel?

Experimental Workflow for Stock Solution Preparation
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The diagram below outlines the key steps for preparing and storing Cabazitaxel-d6 stock solutions to ensure

stability.

Weigh Cabazitaxel-d6
(White to off-white solid)

Dissolve in Dry DMSO
(Concentration: ~100 mg/mL)

Hygroscopic DMSO:
Aliquot into Small Vials Use newly opened solvent
and keep vials tightly sealed.

Store Aliquots

Thaw and Use

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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